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Compound of Interest

Compound Name: Benzene oxide

Cat. No.: B073303

IMPORTANT NOTICE: This guide provides detailed safety information for Benzene (CAS No.
71-43-2). No specific safety data, including Personal Protective Equipment (PPE)
recommendations, safe handling procedures, or disposal guidelines, were found for "Benzene
oxide." The information below is for BENZENE and may not be applicable to Benzene oxide.
Researchers, scientists, and drug development professionals should always consult the Safety
Data Sheet (SDS) provided by the chemical supplier for the specific compound being used and
consult with a qualified safety professional before handling any chemical for which specific
safety information is not available.

Personal Protective Equipment (PPE) and Exposure
Limits for Benzene

Proper selection and use of PPE are critical to minimizing exposure to Benzene, a known
carcinogen and flammable liquid.[1][2] The following table summarizes recommended PPE and
occupational exposure limits.
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Category

Recommendation

Source

Eye and Face Protection

Chemical splash goggles or a
face shield in combination with
respiratory protection.[1] Must
meet ANSI Z87.1 standards.

[1]

Hand Protection

Solvent-resistant gloves are
required. Recommended
materials include Viton®, Butyl
Neoprene, polyvinyl alcohol,
and Silver Shield®.[3][4]
Standard nitrile gloves offer
poor protection against

Benzene.[4]

[3]4]

Body Protection

A flame-resistant or retardant
lab coat, fully buttoned, with
sleeves of sufficient length to
prevent skin exposure.[5]
Protective clothing and a
chemical-resistant apron
should be worn, especially
when handling larger
quantities.[1][2]

[1](21[5]

Respiratory Protection

Required when airborne
concentrations exceed
permissible exposure limits
(PELSs).[3][6] The type of
respirator depends on the
concentration and can range
from air-purifying respirators
with organic vapor cartridges
to self-contained breathing
apparatus (SCBA).[3]

[3](6]

Occupational Exposure Limits

OSHA PEL: 1 ppm (8-hour
TWA), 5 ppm (15-minute

[6]7]
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STEL) OSHA Action Level: 0.5
ppm (8-hour TWA)

Experimental Protocol: Safe Handling of Benzene

This protocol outlines the essential steps for safely handling Benzene in a laboratory setting.
1. Engineering Controls and Preparation:

» All work with Benzene must be conducted in a properly functioning chemical fume hood with
a face velocity between 80 and 150 linear feet per minute.[8]

e Ensure that an eyewash station and safety shower are readily accessible.
e The work area should be designated for Benzene use and clearly marked.[9]

o Remove all potential ignition sources, such as open flames, hot plates, and spark-producing
equipment, from the work area.[1][8][10] Use non-sparking tools.[2][10]

2. Donning Personal Protective Equipment (PPE):

» Before entering the designated work area, don the required PPE as specified in the table
above. This includes appropriate gloves, eye and face protection, and a lab coat.

« If respiratory protection is required based on a risk assessment, ensure you are properly fit-
tested and trained in its use.

3. Handling and Use:

» Ground and bond containers when transferring Benzene to prevent static discharge.[2]
o Keep containers tightly closed when not in use.[10][11]

» Avoid direct contact with the skin, eyes, and clothing.[11]

» Do not eat, drink, or smoke in areas where Benzene is handled.[1][2]

4. Storage:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/chemical-or-process-table-format---benzene-example.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0197.pdf
https://www.safetysign.com/products/18884/benzene-ppe-and-ghs
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/chemical-or-process-table-format---benzene-example.pdf
https://www.airgas.com/msds/001062.pdf
https://www.novachem.com/wp-content/uploads/Benzene_SDS_AMER_CAEN.pdf
https://www.airgas.com/msds/001062.pdf
https://www.novachem.com/wp-content/uploads/Benzene_SDS_AMER_CAEN.pdf
https://www.airgas.com/msds/001062.pdf
https://www.ehs.washington.edu/system/files/resources/Benzene.docx
https://www.ehs.washington.edu/system/files/resources/Benzene.docx
https://www.safetysign.com/products/18884/benzene-ppe-and-ghs
https://www.novachem.com/wp-content/uploads/Benzene_SDS_AMER_CAEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Store Benzene in a cool, dry, well-ventilated area away from incompatible materials such as
oxidizers.[11]

» Store in tightly sealed, properly labeled containers.[10] Flammable storage cabinets are
recommended.[8]

Operational and Disposal Plans

Spill Procedures:

o Small Spills (less than 1 liter):

o

Evacuate all non-essential personnel from the area.[1]

o

Eliminate all ignition sources.[1][9]

o

Wearing appropriate PPE, absorb the spill with an inert material such as sand, earth, or
vermiculite.[1][9][10]

Collect the absorbent material in a sealable container for disposal as hazardous waste.[1]
[10]

o

o

Ventilate the area.[9]
o Large Spills:
o Evacuate the area immediately and alert others.[1]
o Contact your institution's emergency response team.
Waste Disposal:
e Benzene and all materials contaminated with Benzene are considered hazardous waste.[4]

o Collect all Benzene waste in a designated, properly labeled, and sealed container.[12] The
container must be compatible with Benzene.[12]

» Do not dispose of Benzene down the drain or in regular trash.[4]
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e Arrange for collection by your institution's hazardous waste management service.[4][13]

Safe Handling Workflow for Benzene

Preparation

Verify Engineering Controls
(Fume Hood, Eyewash)

;

Designate & Clear Work Area
(No Ignition Sources)

;

Don Appropriate PPE

Handling
A 4

Transfer Benzene
(Grounded Containers)

;

Perform Experimental Work

Cleanup & Disposal

Decontaminate Work Area

i

Segregate & Label
Hazardous Waste

i

Doff PPE

If Spill Occurs

Spill Response

If Exposure Occurs

Exposure Response
(First Aid)
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Caption: Workflow for the safe handling of Benzene in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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